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Compound of Interest

Compound Name: Heptacosane

Cat. No.: B1219689 Get Quote

Heptacosane, a long-chain alkane, is generally not classified as a hazardous substance.[1]

However, proper disposal procedures are essential to ensure laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step instructions for the safe

handling and disposal of heptacosane waste for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling
Before handling heptacosane waste, ensure that appropriate personal protective equipment

(PPE) is worn, including safety goggles, gloves, and a lab coat.[2] In case of a spill, sweep up

the solid material and place it into a suitable, labeled container for disposal.[3][4][5]

Step-by-Step Disposal Procedure
Waste Characterization: Although Safety Data Sheets (SDS) for heptacosane indicate that it

is not hazardous waste, laboratory protocols often recommend treating all chemical waste

with caution. It is best practice to consult with your institution's Environmental Health and

Safety (EHS) office to confirm the appropriate disposal route.

Containerization:

Place heptacosane waste in a clean, dry, and compatible container. The original container

is often the best choice.
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Ensure the container is in good condition, free of leaks, and has a secure cap.

Do not overfill the container; leave at least one inch of headspace to allow for expansion.

Labeling:

Clearly label the waste container with "Heptacosane Waste" and include the chemical

formula (C₂₇H₅₆).

If mixed with other substances, identify all components and their approximate

percentages.

Attach a completed hazardous waste tag as required by your institution's waste

management program.

Storage:

Store the waste container in a designated satellite accumulation area (SAA).

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Store heptacosane waste away from incompatible materials, such as strong oxidizing

agents.

Keep the container closed except when adding waste.

Disposal Request:

Once the container is full or ready for disposal, submit a chemical waste collection request

to your institution's EHS or hazardous waste management office.

Quantitative Data
No specific quantitative data for the disposal of heptacosane is available in the provided

search results. For general laboratory waste, quantitative limits may apply to drain disposal of

non-hazardous aqueous solutions, but solid chemicals like heptacosane should not be

disposed of down the drain.
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Parameter Value Source

pH for Drain Disposal

(Aqueous Non-Hazardous

Waste)

5.5 - 10.5

Maximum Satellite

Accumulation Area (SAA)

Volume

55 gallons (for hazardous

waste)

Maximum Acutely Toxic Waste

in SAA
1 quart (liquid) or 1 kg (solid)

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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